![molecular formula C9H18N2O B2565082 1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine CAS No. 2248291-75-8](/img/structure/B2565082.png)
1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine
Overview
Description
“1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine” is a chemical compound with the CAS Number: 2248291-75-8 . It has a molecular weight of 170.25 . The IUPAC name for this compound is 1-methyl-8-oxa-1-azaspiro[4.5]decan-3-amine . It is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for “1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine” is 1S/C9H18N2O/c1-11-7-8(10)6-9(11)2-4-12-5-3-9/h8H,2-7,10H2,1H3 .
Physical And Chemical Properties Analysis
“1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine” is a liquid at room temperature . It has a molecular weight of 170.25 .
Scientific Research Applications
Muscarinic Agonists
“1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine” and its related compounds have been synthesized and assessed as M1 muscarinic agonists for the symptomatic treatment of dementia of Alzheimer’s type . These compounds were tested for central muscarinic M1 and M2 receptor affinity and in vivo muscarinic activities .
Treatment of Alzheimer’s Disease
The compound 2, 8-Dimethyl-1-oxa-8-azaspiro [4.5]decan-3-one (17), designed by incorporating the tetrahydrofuran ring moiety of muscarone into an 8-azaspiro [4.5]decane skeleton, has been used in the symptomatic treatment of dementia of Alzheimer’s type .
Antiamnesic Activity
Some modifications of the compound 2, 8-Dimethyl-1-oxa-8-azaspiro [4.5]decan-3-one (17) have been found to display preferential affinity for M1 receptors over M2 receptors and exhibit potent antiamnesic activity .
Production of Biologically Active Compounds
A convenient synthesis of new 8-oxa-2-azaspiro [4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed. This compound is promising for the production of important biologically active compounds .
Interference with SHP2 Function
Src homology 2 (SH2) domain-containing phosphatase 2 (SHP2) plays a role in receptor tyrosine kinase (RTK), neurofibromin-1 (NF-1), and Kirsten rat sarcoma virus (KRAS) mutant-driven cancers, as well as in RTK-mediated resistance . The identification of small-molecule therapeutics that interfere with its function is of high interest .
Design and Synthesis of Medicinally Active Agents
Spirocyclic ring systems are useful intermediates in the design and synthesis of medicinally active agents and commonly found as cores in natural products . Recently, syntheses of a key intermediate Boc-protected-1-oxa-8-azaspiro [4.5]decan-3-amine 1 were examined .
Safety and Hazards
The safety information for “1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine” includes several hazard statements: H302, H315, H318, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
Future Directions
properties
IUPAC Name |
1-methyl-8-oxa-1-azaspiro[4.5]decan-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-11-7-8(10)6-9(11)2-4-12-5-3-9/h8H,2-7,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZENENSPRSFAOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC12CCOCC2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine | |
CAS RN |
2248291-75-8 |
Source
|
| Record name | 1-methyl-8-oxa-1-azaspiro[4.5]decan-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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